Cas no 632-79-1 (Tetrabromophthalic anhydride)

• Product Name: Tetrabromophthalic anhydride
• CAS No: 632-79-1
• MF: C₈Br₄O₃
• MW: 463.699799537659
• MDL: MFCD00005919
• CID: 39304
• PubChem ID: 12443
• Update Time: 2025-06-09

Tetrabromophthalic anhydride Chemical and Physical Properties

Names and Identifiers

• Tetrabromophthalic anhydride
• 4,5,6,7-Tetrabromo-1,3-isobenzofurandione
• TBPA
• Tatrabromophthalic anhydride
• 1,3-Isobenzofurandione, 4,5,6,7-tetrabromo-
• 3,4,5,6-Tetrabromophthalic anhydride
• 3-Isobenzofurandione,4,5,6,7-tetrabromo-1
• 4,5,6,7-Tetrabromo-2-benzofuran-1,3-dione
• 4,5,6,7-tetrabromo-3-isobenzofurandione
• bromophthal
• Firemaster PHT4
• Tetrabromophthalic A
• Bromphthal
• FireMaster PHT 4
• Phthalic anhydride, tetrabromo-
• Tetrabromophthalic acid anhydride
• 4,5,6,7-tetrabromoisobenzofuran-1,3-dione
• PHT 4
• Saytex RB 49
• FG 4000
• Dion 6692 (VAN)
• FG 400
• Dion 6692
• Phthalic acid, tetrabromo-, anhydride
• Q8
• 1, 4,5,6,7-tetrabromo-
• Q27287114
• DTXSID6026084
• CHEBI:189155
• A834308
• EC 211-185-4
• EN300-28795
• CHEMBL1406645
• EINECS 211-185-4
• 4,5,6,7-Tetrabromo-2-benzofuran-1,3-dione #
• DTXCID606084
• 3,4,5,6-TETRABROMOPHTHALIC ANHYDRIDE [HSDB]
• SMR001224535
• 5-(4-ACETYL-BENZOYLAMINO)-2-ETHOXY-BENZENESULFONYLCHLORIDE
• HSDB 5438
• CCRIS 6201
• BR1206
• NS00007725
• HMS3039C07
• AMY37019
• MLS002152941
• NSC-4874
• tetrabromo-1,3-dihydro-2-benzofuran-1,3-dione
• 4,5,6,7-tetrabromo-2-benzouran-1,3-dione
• NCGC00091664-01
• 632-79-1
• NCGC00091664-02
• AS-11805
• UNII-Q8E543QKMK
• Tetrabromophthalic Anhydride (purified by sublimation)
• NCGC00091664-03
• SCHEMBL194752
• TetrabromphthalsA currencyure-anhydrid
• Tox21_200056
• Great lakes PHT4
• MFCD00005919
• 5-17-11-00265 (Beilstein Handbook Reference)
• Saytex RB-49
• NSC4874
• FT-0656322
• AC-20491
• NSC 4874
• BRN 0018908
• T3871
• NCGC00257610-01
• AKOS002664700
• 3,5,6-Tetrabromophthalic anhydride
• CAS-632-79-1
• T0046
• D95386
• Tetrabromophthalic anhydride, 98%
• Q8E543QKMK
• Phthalic anhydride, tetrabromo
• 1,3Isobenzofurandione, 4,5,6,7tetrabromo
• tetrabromophthalicanhydride
• PHTHALIC ACID, TETRABROMO, ANHYDRIDE
• 3,4,5,6-TETRABROMOPHTALIC ANHYDRIDE
• 211-185-4

• MDL： MFCD00005919
• Inchi： 1S/C8Br4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
• InChI Key： QHWKHLYUUZGSCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2C(=O)OC(C=21)=O)Br)Br)Br
• BRN： 0018908

Computed Properties

• Exact Mass: 459.65800
• Monoisotopic Mass: 459.658094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White powder
• Density: 2.87
• Melting Point: 280°C(lit.)
• Boiling Point: 540.5±50.0 °C at 760 mmHg
• Flash Point: 280.7±30.1 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: Solubility in water: insoluble (hydrolysis to acid) Solubility in other solvents: insoluble in ethanol, slightly soluble in benzene, soluble in xylene, acetic acid
• Water Partition Coefficient: hydrolysis
• PSA: 43.37000
• LogP: 4.04720
• Solubility: Insoluble in water. Solubility at 25 ℃ is as follows
• Vapor Pressure: 0.11 mmHg ( 180 °C)
• Sensitiveness: Moisture Sensitive

Tetrabromophthalic anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H320
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： S26-S37/39-S24/25
• RTECS：TI3350000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Additional information on Tetrabromophthalic anhydride

Comprehensive Guide to Tetrabromophthalic Anhydride (CAS No. 632-79-1): Properties, Applications, and Industry Insights

Tetrabromophthalic anhydride (CAS No. 632-79-1), often abbreviated as TBPA, is a brominated derivative of phthalic anhydride widely recognized for its flame-retardant properties. This compound plays a critical role in enhancing the fire safety of polymers, coatings, and electronic components. With increasing global emphasis on fire safety regulations and sustainable material development, TBPA has garnered significant attention in industries such as construction, automotive, and electronics.

The molecular structure of tetrabromophthalic anhydride features four bromine atoms, which contribute to its high thermal stability and efficacy as a flame retardant. Researchers and manufacturers frequently search for "TBPA flame retardant mechanism" or "632-79-1 chemical properties" to understand its reactive sites and compatibility with various polymer matrices. Unlike traditional halogenated flame retardants, TBPA is often praised for its balanced performance in reducing smoke emission while maintaining material integrity.

One of the trending topics surrounding tetrabromophthalic anhydride is its role in "green flame retardants." As environmental regulations tighten, industries seek alternatives to hazardous additives. TBPA is frequently compared to other brominated compounds in terms of environmental persistence and toxicity profiles. Studies indexed under "632-79-1 environmental impact" highlight its lower bioaccumulation potential compared to older-generation retardants, making it a subject of ongoing optimization.

In the electronics sector, tetrabromophthalic anhydride is integral to printed circuit boards (PCBs) and epoxy resins. Searches like "TBPA in PCB manufacturing" reflect its importance in meeting UL 94 V-0 standards for flame resistance. Innovations in "halogen-free alternatives" have spurred debates, yet TBPA remains a cost-effective solution for high-performance applications where thermal management is critical.

From a synthesis perspective, 632-79-1 is produced via bromination of phthalic anhydride under controlled conditions. Queries such as "TBPA production process" often focus on yield optimization and waste reduction. Recent patents disclose catalytic methods to minimize bromine usage, aligning with circular economy principles. Analytical techniques like GC-MS and NMR are commonly employed to verify the purity of tetrabromophthalic anhydride, as impurities can affect its flame-retardant efficiency.

Market trends indicate growing demand for TBPA in Asia-Pacific regions, driven by infrastructure development and stricter fire safety codes. Keywords like "tetrabromophthalic anhydride suppliers 2024" or "CAS 632-79-1 price trends" reveal its commercial viability. However, challenges such as supply chain volatility and raw material costs necessitate continuous innovation in production scalability.

In conclusion, tetrabromophthalic anhydride (CAS No. 632-79-1) remains a cornerstone in flame-retardant chemistry. Its adaptability to evolving environmental standards and diverse industrial applications ensures its relevance. For researchers and engineers, understanding "TBPA compatibility with polymers" or "632-79-1 thermal degradation" is essential to leverage its full potential in next-generation materials.